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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Fenoverine-d8, a deuterated analog of the antispasmodic agent Fenoverine. This document is
intended for researchers, scientists, and professionals in drug development, offering detailed
data, experimental methodologies, and a visualization of its mechanism of action.

Core Physicochemical Data

Fenoverine-d8 is the deuterium-labeled version of Fenoverine. The strategic incorporation of
deuterium can modify the pharmacokinetic profile of a drug. While specific experimental data
for all physicochemical properties of Fenoverine-d8 are not readily available in the public
domain, the properties of the parent compound, Fenoverine, serve as a close proxy. The
substitution of hydrogen with deuterium typically has a minimal effect on macroscopic physical
properties such as melting and boiling points.

The following tables summarize the known and predicted physicochemical properties of both
Fenoverine-d8 and Fenoverine for comparative purposes.

Table 1: Physicochemical Properties of Fenoverine-d8
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Property Value Source
Molecular Formula C26H17DsN303S [1]
Molecular Weight 467.61 g/mol [1][2]
Appearance Solid [3]
. DMSO: 100 mg/mL (213.85
Solubility [2][4]
mM)

N -20°C, under inert atmosphere,
Storage Conditions ) [3]
hygroscopic

Table 2: Physicochemical Properties of Fenoverine (Non-Deuterated)

Property Value Source
CAS Number 37561-27-6 [3]
Molecular Formula C26H25N303S [3]
Molar Mass 459.56 g/mol [3]
Melting Point 141-142 °C [3]
Boiling Point (Predicted) 671.8 +55.0 °C [3]
Density (Predicted) 1.343 + 0.06 g/cm3 [3]
pKa (Predicted) 6.47 £0.10 [3]
Appearance Pale Beige to Beige Solid [3]
Solubility Ch-loroform (Slightly), Methanol 3]
(Slightly)

Mechanism of Action and Signaling Pathway

Fenoverine functions as an antispasmodic agent by inhibiting calcium channel currents.[5] This
action is crucial in modulating smooth muscle contraction. In smooth muscle cells, the influx of
extracellular calcium through voltage-gated calcium channels is a primary trigger for
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contraction. By blocking these channels, Fenoverine reduces the intracellular calcium
concentration, leading to muscle relaxation.[6][7]

The following diagram illustrates the proposed signaling pathway for Fenoverine's action on
smooth muscle cells.
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Fenoverine-d8 inhibits calcium influx, leading to muscle relaxation.

Experimental Protocols

While specific experimental protocols for Fenoverine-d8 are proprietary, this section outlines
standard methodologies for determining the key physicochemical properties of active
pharmaceutical ingredients (APIs).

Melting Point Determination (Capillary Method)

The capillary method is a common technique for determining the melting point of a solid
substance.[2][8]

Methodology:

o Sample Preparation: A small amount of the finely powdered, dried substance is packed into a
capillary tube, which is sealed at one end. The packing should be compact to a height of 2.5-
3.5 mm.[9]

o Apparatus Setup: The capillary tube is placed in a heating apparatus, such as a Mel-Temp or
Thiele tube, in contact with a calibrated thermometer.[10][11]

o Heating: The temperature is raised rapidly to about 10°C below the expected melting point
and then increased at a slower, controlled rate of approximately 1°C per minute.[2]

o Observation: The temperature at which the substance begins to collapse or melt (onset
point) and the temperature at which it becomes completely liquid (clear point) are recorded
to define the melting range.[9]

The following diagram outlines the workflow for melting point determination.
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Dry and powder the API sample

:

Pack sample into a capillary tube

:

Place tube in melting point apparatus

:

Heat rapidly to ~10°C below expected M.P.

:

Heat slowly (1°C/min)

:

Observe and record the melting range

:

Record onset and clear points

Click to download full resolution via product page

Workflow for determining the melting point of an API.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a standard procedure for determining the thermodynamic solubility

of a compound.[1]

Methodology:
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o Sample Preparation: An excess amount of the solid API is added to a known volume of the
solvent (e.g., DMSO, water at various pH levels) in a sealed flask.[12]

» Equilibration: The flask is agitated at a constant temperature for a sufficient period (e.g., 24-
48 hours) to ensure that equilibrium between the solid and the solution is reached.[1]

» Phase Separation: The undissolved solid is separated from the saturated solution by filtration
or centrifugation.[1]

o Concentration Analysis: The concentration of the API in the clear, saturated solution is
determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC).[1]

The diagram below illustrates the shake-flask solubility determination workflow.

Add excess solid API to solvent

:

Seal flask and agitate at constant temperature

:

Allow to equilibrate (24-48h)

:

Separate solid and liquid phases

:

Analyze API concentration in the liquid phase (e.g., HPLC)

:

Determine solubility value
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Workflow for the shake-flask solubility determination method.

This technical guide provides a foundational understanding of the physicochemical properties
of Fenoverine-d8. For further in-depth analysis, it is recommended to consult specific batch
analyses and internal research documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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